
A Technical Guide to 4-Nitrocatechol: Chemical
Properties, Structure, and Experimental

Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Nitrocatechol

Cat. No.: B145892 Get Quote

Abstract: This document provides a comprehensive technical overview of 4-nitrocatechol, a
significant nitroaromatic compound. It details the chemical structure, physicochemical

properties, and biological relevance of 4-nitrocatechol, particularly its role as a human

metabolite and an inhibitor of various enzymes. This guide is intended for researchers,

scientists, and professionals in drug development, offering detailed experimental protocols for

its synthesis and analysis, and presenting key data in structured formats for clarity and ease of

use.

Chemical Structure and Identification
4-Nitrocatechol is an organic compound belonging to the class of catechols, which are

benzene-1,2-diols.[1] Specifically, it is the derivative of catechol substituted with a nitro group at

the fourth position on the benzene ring.[1] This structure is central to its chemical reactivity and

biological activity. It is also classified as a C-nitro compound and a member of the nitrophenols.

[2]

Table 1: Chemical Identifiers for 4-Nitrocatechol
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Identifier Value Source(s)

IUPAC Name 4-nitrobenzene-1,2-diol [3][4][5]

Common Names
4-Nitropyrocatechol, 1,2-

Dihydroxy-4-nitrobenzene
[3][5]

CAS Number 3316-09-4 [1][3][5]

Molecular Formula C₆H₅NO₄ [3][5]

SMILES
OC1=C(O)C=C(C=C1)--

INVALID-LINK--=O
[2]

InChI Key
XJNPNXSISMKQEX-

UHFFFAOYSA-N
[3][5]

Physicochemical Properties
4-Nitrocatechol presents as a yellow to mustard-colored crystalline powder.[1] Its key physical

and chemical properties are summarized below, providing essential data for laboratory

handling, formulation, and experimental design.

Table 2: Physicochemical Data for 4-Nitrocatechol

Property Value Source(s)

Molecular Weight 155.11 g/mol [3]

Melting Point 173-177 °C [1]

Appearance
Yellow to mustard-colored

crystalline powder
[1]

Solubility
Soluble in water. Predicted

water solubility of 7.76 g/L.
[1][4]

LogP (Octanol/Water) 1.66 [3]

pKa (Strongest Acidic) 7.18 (Predicted) [4]
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Biological and Pharmacological Relevance
4-Nitrocatechol is recognized for its roles as a human metabolite, an enzyme inhibitor, and a

key intermediate in microbial degradation pathways.

Human Metabolism: It is a known human xenobiotic metabolite of 4-nitrophenol. The

formation of 4-nitrocatechol occurs via the hydroxylation of p-nitrophenol, a reaction

catalyzed by the cytochrome P450 2E1 (CYP2E1) enzyme.[4]

Enzyme Inhibition: The compound has been identified as a lipoxygenase inhibitor.

Additionally, studies have shown that bifunctional compounds derived from nitrocatechol

demonstrate strong inhibitory action against pig liver catechol-O-methyltransferase (COMT).

[6]

Microbial Degradation: In certain bacteria, such as Burkholderia sp. SJ98, 4-nitrocatechol is
a key intermediate in the degradation pathway of p-nitrophenol (PNP).[7] The pathway

proceeds through the conversion of PNP to 4-nitrocatechol, which is then further

metabolized.[7] In Rhodococcus opacus, a monooxygenase enzyme is responsible for both

the conversion of 4-nitrophenol to 4-nitrocatechol and its subsequent degradation to 2-

hydroxy-1,4-benzoquinone.[8]

Bacterial Degradation Pathway of p-Nitrophenol

Rhodococcus opacus Pathway

Burkholderia sp. Pathway

p-Nitrophenol 4-Nitrocatechol

npcB enzyme
(Monooxygenase) 2-Hydroxy-

1,4-benzoquinone

npcB enzyme
(Monooxygenase)

p-Nitrophenol 4-Nitrocatechol 1,2,4-Benzenetriol Maleylacetate

β-Ketoadipate Pathway
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Bacterial degradation pathways involving 4-Nitrocatechol.

Experimental Protocols
Detailed methodologies for the synthesis, purification, and analysis of 4-nitrocatechol are

critical for research applications.

Synthesis from 2-Chloro-4-nitrophenol
A common and effective method for synthesizing 4-nitrocatechol involves the hydrolysis of 2-

chloro-4-nitrophenol.[9]

Methodology:

Reaction Setup: In a suitable reaction vessel, reflux a mixture of 2-chloro-4-nitrophenol (e.g.,

64.44 g, 0.4 mole) and 4M sodium hydroxide (NaOH) solution (e.g., 300 ml) with heating for

6 hours.[9]

Isolation: After the reflux period, cool the reaction mixture. The product will precipitate.

Collect the solid filtrate by vacuum filtration.[9]

Dissolution: Dissolve the collected solid filtrate in a minimal amount of warm water

(approximately 60°C).[9]

Acidification: While stirring, adjust the pH of the solution to 2.0 by adding 10% hydrochloric

acid (HCl). This will cause the 4-nitrocatechol to precipitate out of the solution.[9]

Final Collection: Cool the mixture and collect the precipitated 4-nitro-1,2-benzenediol by

filtration.[9]

Purification: The crude product can be purified by recrystallization from water to yield the

final product.[9]
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Workflow: Synthesis of 4-Nitrocatechol

Start Materials:
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Synthesis and purification workflow for 4-Nitrocatechol.
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Analytical Method: Reverse Phase HPLC
4-Nitrocatechol can be effectively analyzed and quantified using a reverse phase high-

performance liquid chromatography (RP-HPLC) method.[3]

Methodology:

Column: A Newcrom R1 HPLC column or equivalent C18 column is suitable for this

separation.[3]

Mobile Phase: Prepare a mobile phase consisting of acetonitrile (MeCN), water, and

phosphoric acid.[3] For applications compatible with mass spectrometry (MS), replace the

phosphoric acid with formic acid.[3]

Sample Preparation: Dissolve a precisely weighed sample of 4-nitrocatechol in the mobile

phase to create a stock solution. Prepare a series of dilutions for calibration.

Injection: Inject the sample onto the HPLC system.

Detection: Monitor the elution of the compound using a UV detector at an appropriate

wavelength or a mass spectrometer.

Quantification: Determine the concentration of 4-nitrocatechol in the sample by comparing

its peak area to the calibration curve generated from the standard solutions. This method is

scalable and can be adapted for preparative separation to isolate impurities.[3]

Workflow: HPLC Analysis of 4-Nitrocatechol

Sample Preparation Chromatographic Analysis Data Processing

Weigh Sample Dissolve in
Mobile Phase

Inject into
HPLC System

Separate on
RP Column

UV or MS
Detection

Quantify using
Calibration Curve

Click to download full resolution via product page

General workflow for the analysis of 4-Nitrocatechol by HPLC.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b145892?utm_src=pdf-body
https://sielc.com/4-nitrocatechol
https://sielc.com/4-nitrocatechol
https://sielc.com/4-nitrocatechol
https://sielc.com/4-nitrocatechol
https://www.benchchem.com/product/b145892?utm_src=pdf-body
https://www.benchchem.com/product/b145892?utm_src=pdf-body
https://sielc.com/4-nitrocatechol
https://www.benchchem.com/product/b145892?utm_src=pdf-body-img
https://www.benchchem.com/product/b145892?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety and Handling
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 4-nitrocatechol is associated with the following hazards:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

Standard laboratory safety protocols, including the use of personal protective equipment (PPE)

such as safety goggles, gloves, and a lab coat, should be strictly followed when handling this

compound. Work should be conducted in a well-ventilated area or a chemical fume hood.

Conclusion
4-Nitrocatechol is a multifaceted compound with significant relevance in toxicology,

pharmacology, and environmental science. This guide has provided a detailed summary of its

chemical structure, properties, and biological roles, supplemented with robust experimental

protocols for its synthesis and analysis. The structured data and workflows presented herein

are intended to serve as a valuable resource for scientific and research professionals engaged

in work involving this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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